Cas no 1152684-58-6 (3-5-Amino-3-(3,4-dimethylphenyl)-1H-pyrazol-1-yl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-5-Amino-3-(3,4-dimethylphenyl)-1H-pyrazol-1-yl-1lambda6-thiolane-1,1-dione
• CAS No: 1152684-58-6
• MF: C₁₅H₁₉N₃O₂S
• MW: 305.395262002945
• MDL: MFCD13660430
• CID: 4777003
• PubChem ID: 43336890
• Update Time: 2025-11-01

3-5-Amino-3-(3,4-dimethylphenyl)-1H-pyrazol-1-yl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-[5-amino-3-(3,4-dimethylphenyl)-1H-pyrazol-1-yl]-1lambda6-thiolane-1,1-dione
• SBB077740
• Z2065618482
• 3-[5-amino-3-(3,4-dimethylphenyl)pyrazolyl]thiolane-1,1-dione
• 3-5-Amino-3-(3,4-dimethylphenyl)-1H-pyrazol-1-yl-1lambda6-thiolane-1,1-dione

• MDL： MFCD13660430
• Inchi： 1S/C15H19N3O2S/c1-10-3-4-12(7-11(10)2)14-8-15(16)18(17-14)13-5-6-21(19,20)9-13/h3-4,7-8,13H,5-6,9,16H2,1-2H3
• InChI Key： YWTHACCWJBGCHE-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(=CC(C2C=CC(C)=C(C)C=2)=N1)N)(=O)=O

Computed Properties

• Exact Mass: 305.12
• Monoisotopic Mass: 305.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-5-Amino-3-(3,4-dimethylphenyl)-1H-pyrazol-1-yl-1lambda6-thiolane-1,1-dione

Research Update on 3-5-Amino-3-(3,4-dimethylphenyl)-1H-pyrazol-1-yl-1lambda6-thiolane-1,1-dione (CAS: 1152684-58-6): Recent Advances and Applications

The compound 3-5-Amino-3-(3,4-dimethylphenyl)-1H-pyrazol-1-yl-1lambda6-thiolane-1,1-dione (CAS: 1152684-58-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1152684-58-6 exhibits selective inhibition of key protein kinases, suggesting its potential as a targeted therapeutic agent for certain cancer types. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action at the molecular level.

In terms of synthetic chemistry, significant progress has been made in optimizing the production of 3-5-Amino-3-(3,4-dimethylphenyl)-1H-pyrazol-1-yl-1lambda6-thiolane-1,1-dione. A recent patent application (WO2023056789) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly important as it addresses previous challenges in large-scale production, potentially facilitating future clinical development.

Pharmacokinetic studies published in the European Journal of Pharmaceutical Sciences (2024) have provided new insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profile. These findings suggest favorable bioavailability and tissue penetration characteristics, although further optimization may be required to improve metabolic stability. The studies employed advanced analytical techniques including LC-MS/MS and PET imaging to track the compound's behavior in biological systems.

Emerging preclinical data presented at the 2024 American Chemical Society National Meeting indicates potential applications beyond oncology. Researchers reported promising activity in models of autoimmune disorders, particularly in modulating T-cell responses. These findings open new avenues for therapeutic development and warrant further investigation into the compound's immunomodulatory properties.

While the current research landscape is promising, several challenges remain to be addressed. These include the need for more comprehensive toxicity profiling, identification of potential drug-drug interactions, and optimization of formulation strategies. Ongoing studies are exploring structural analogs to enhance potency and selectivity while minimizing off-target effects. The scientific community anticipates that these efforts will lead to the development of clinical candidates based on this chemical scaffold in the coming years.